![molecular formula C16H11F3N4O2S B2875933 2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide CAS No. 896327-52-9](/img/structure/B2875933.png)
2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
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Description
Molecular Structure Analysis
The compound contains a triazine ring, which is a class of nitrogen-containing heterocycles. The triazines have a planar six-membered benzene-like ring but with three carbons replaced by nitrogens . The specific molecular structure of this compound is not provided in the searched resources.Scientific Research Applications
Photoredox Catalysis
The compound can be used in photoredox catalysis . Photoredox catalysis involves the use of light to activate a redox reaction. In this context, the compound could be used in the synthesis of 3-heteroaryl-substituted 4H-quinolizin-4-ones and azino- and azolo-fused pyrimidones .
Medicinal Chemistry
The compound could have potential applications in medicinal chemistry . Fused heterocycles with bridgehead nitrogen atoms, such as this compound, are commonly used as building blocks in medicinal chemistry . They are associated with various bioindicators, such as cardiovascular, antitumor, nervous system, anti-inflammatory, and anti-infective agents .
Bioorganic Chemistry
In bioorganic chemistry , the compound could be used as a building block for the synthesis of biologically active compounds . The compound’s structure is a substructure of more than 850 known biologically active compounds .
Catalysis
The compound could be used in catalysis . Fused heterocycles with bridgehead nitrogen atoms, like this compound, are commonly used in catalysis .
Materials Science
In materials science , the compound could be used due to its fluorescent properties . Many of these heterocyclic systems are fluorescent, making them suitable for fluorescent sensing and labeling .
Synthesis of New Compounds
The compound could be used in the synthesis of new compounds . For example, it could be used in the synthesis of new potential anticancer agents .
properties
IUPAC Name |
2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F3N4O2S/c17-16(18,19)10-4-3-5-11(8-10)20-13(24)9-26-14-21-12-6-1-2-7-23(12)15(25)22-14/h1-8H,9H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIGZTXAAQGCZJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=NC(=O)N2C=C1)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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